Cas no 10556-88-4 (2-Nitro-4-carboxyphenyl N,N-Diphenylcarbamate)

• Product Name: 2-Nitro-4-carboxyphenyl N,N-Diphenylcarbamate
• CAS No: 10556-88-4
• MF: C₂₀H₁₄N₂O₆
• MW: 378.33496
• CID: 196670
• PubChem ID: 1583
• Update Time: 2025-05-20

2-Nitro-4-carboxyphenyl N,N-Diphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 4-((Diphenylcarbamoyl)oxy)-3-nitrobenzoic acid
• 2-NITRO-4-CARBOXYPHENYL-N,N-DIPHENYLCARBAMATE
• 2-NITRO-4-CARBOXYPHENYL-N,N-DIPHENYLCARBAMATE FOR DIRECT TITRATION OF CHYMOTRYPSIN.
• 4-(diphenylcarbamoyloxy)-3-nitrobenzoic acid
• Benzoic acid,4-[[(diphenylamino)carbonyl]oxy]-3-nitro-
• NCDC
• 2-Ncdc
• Benzoic acid,4-(((diphenylamino)carbonyl)oxy)-3-nitro
• Ncp-dpcm
• fordirecttitrationofchymotrypsine
• 2-NITRO-4-CARBOXYPHENYL N N- &
• 3-Nitro-4-(diphenylcarbamoyloxy)benzoic acid
• NCDC 2-Nitro-4-carboxyphenyl-N,N-diphenyl carbamate
• 4-[[(Diphenylamino)carbonyl]oxy]-3-nitrobenzoic acid
• 2-Ncdc; NCDC
• AKOS016845861
• DTXSID80147200
• 2-Nitro-4-carboxyphenyl-N,N-diphenyl carbamate
• 2-NITRO-4-CARBOXYPHENYL N,N-DIPHENYLCARBAMATE
• SCHEMBL5064947
• Benzoic acid, 4-(((diphenylamino)carbonyl)oxy)-3-nitro-
• J-001449
• 10556-88-4
• 4-((Diphenylcarbamoyl)oxy)-3-nitrobenzoicacid
• DTXCID3069691
• 2-Nitro-4-carboxyphenyl N,N-Diphenylcarbamate

• Inchi： InChI=1S/C20H14N2O6/c23-19(24)14-11-12-18(17(13-14)22(26)27)28-20(25)21(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-13H,(H,23,24)
• InChI Key： RLNYDAFUTZRAIW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)OC3=C(C=C(C=C3)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 378.08500
• Monoisotopic Mass: 378.085186
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Not available
• Density: 1.433
• Boiling Point: 561.8°Cat760mmHg
• Flash Point: 293.6°C
• Refractive Index: 1.683
• PSA: 112.66000
• LogP: 5.15330
• Solubility: Not available

2-Nitro-4-carboxyphenyl N,N-Diphenylcarbamate Security Information

• WGK Germany：3
• Safety Term：WGK Germany 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-Nitro-4-carboxyphenyl N,N-Diphenylcarbamate

Comprehensive Analysis of 2-Nitro-4-carboxyphenyl N,N-Diphenylcarbamate (CAS No. 10556-88-4): Properties, Applications, and Industry Insights

2-Nitro-4-carboxyphenyl N,N-Diphenylcarbamate (CAS 10556-88-4) is a specialized organic compound widely recognized for its unique chemical structure and functional versatility. As a derivative of carbamate and nitrophenol, this compound exhibits distinct physicochemical properties, making it valuable in synthetic chemistry, material science, and pharmaceutical research. The presence of both nitro and carboxyl groups in its molecular framework allows for selective reactivity, enabling applications in intermediate synthesis and polymer modification.

In recent years, the demand for high-performance chemical intermediates like 2-Nitro-4-carboxyphenyl N,N-Diphenylcarbamate has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers are increasingly exploring its role in biodegradable materials and catalysis, aligning with global trends toward eco-friendly industrial processes. A common query among scientists is: "How does the nitro group influence the compound’s stability in aqueous environments?" Studies suggest that the electron-withdrawing nature of the nitro group enhances resistance to hydrolysis, a critical factor for storage and handling.

The synthesis of CAS 10556-88-4 typically involves the condensation of N,N-Diphenylcarbamoyl chloride with 2-Nitro-4-hydroxybenzoic acid, followed by purification via recrystallization. This process highlights the importance of reaction temperature control and solvent selection, topics frequently searched in academic databases. Analytical techniques such as HPLC, NMR, and FT-IR are employed to verify purity, addressing another common user concern: "What methods ensure the quality of 2-Nitro-4-carboxyphenyl N,N-Diphenylcarbamate?"

Beyond laboratory use, 2-Nitro-4-carboxyphenyl N,N-Diphenylcarbamate has garnered attention in agrochemical and coatings industries. Its ability to act as a UV stabilizer and crosslinking agent makes it a candidate for enhancing material durability. Notably, discussions on platforms like ResearchGate often focus on its structure-activity relationship—a key area for patent development. SEO analytics reveal rising searches for "nitrophenyl carbamate derivatives" and "CAS 10556-88-4 suppliers," reflecting commercial interest.

From a regulatory perspective, CAS 10556-88-4 is not classified under restricted categories, ensuring broad accessibility for R&D. However, users must adhere to standard laboratory safety protocols, including PPE usage and proper ventilation. FAQs such as "Is this compound compatible with polar solvents?" are addressed by its solubility profile, which favors DMF and dichloromethane over water.

In conclusion, 2-Nitro-4-carboxyphenyl N,N-Diphenylcarbamate represents a nexus of innovation in fine chemicals. Its multifaceted applications—from pharmaceutical intermediates to advanced material additives—underscore its relevance in modern science. As industries prioritize efficiency and sustainability, this compound is poised to remain a focal point of research and development.